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Abstract: Teresina, the capital of Piaui, Brazil, faces a complex web of interconnected
environmental sustainability challenges, intensified by its location in a global warming hotspot.
This technical guide synthesizes current data on the city's primary environmental pressures,
including climate change impacts, urban heat island effects, water resource contamination,
solid waste management deficits, and deforestation-driven land-use change. It outlines the
methodologies used in key environmental assessments and presents quantitative data to
support a technical understanding of the issues. Causal relationships are visualized to provide
researchers, scientists, and public health professionals with a clear framework of the systemic
environmental challenges confronting the municipality. This document serves as a foundational
resource for future research, policy development, and targeted interventions aimed at
enhancing the environmental resilience and sustainability of Teresina.

Core Environmental Challenges and Quantitative
Analysis

Teresina is contending with significant environmental issues stemming from rapid urbanization,
climate vulnerability, and inadequate infrastructure. Key challenges include severe urban heat
island effects, degradation of water resources, unsustainable solid waste generation, and loss
of natural vegetation. These issues are often exacerbated by underlying socio-economic
disparities, disproportionately affecting vulnerable populations.

Climate Change and Urban Heat Island (UHI) Effect
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Teresina is recognized as one of the world's hottest cities and is situated in a region that is
warming at a faster rate than the global average.[1][2] This climatic vulnerability is compounded
by localized urban planning and land-use changes that intensify the Urban Heat Island (UHI)
effect. A significant driver of this phenomenon has been urban sprawl, partly influenced by
housing programs that promoted development on the urban periphery.[3][4][5] This expansion
has led to the progressive replacement of green spaces and natural vegetation with impervious
surfaces like asphalt and concrete, which absorb and retain more solar radiation.

Studies have documented a direct correlation between the loss of tree cover and rising Land
Surface Temperatures (LST).[3][4] Between 2001 and 2019, the urban area of Teresina lost
40% of its tree cover, a key factor contributing to increased thermal discomfort and associated
public health risks.[6]

Table 1: Land Consumption and Forest Cover Change in Teresina

Metric Time Period Value Source

Land Consumption
. 2007 184.67 m? [3]
per Capita

2019 242.11 m2 3]

110,000 hectares
Natural Forest Area 2020 [7]

(77% of land area)

Tree Cover Loss 2001 - 2024 26,000 hectares [7]

Natural Forest Loss 2024 1,300 hectares [7]

Water Resource Degradation

The city is situated at the confluence of the Poti and Parnaiba rivers, which are integral to its
water supply and ecosystem. However, these water bodies suffer from significant pollution,
primarily due to the low coverage of the municipal sewage system.[8][9][10] A 2009 report
indicated that only 13% of the population had sewer service, with the remainder relying on
septic tanks or engaging in the direct discharge of raw sewage into the environment.[8] This
practice introduces high loads of organic matter and pathogens into the rivers.
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Water quality analyses have revealed that while the Poti River's water quality is often classified
as "good" based on the Water Quality Index (IQA), there are significant spikes in
thermotolerant coliform concentrations, particularly in densely populated areas.[11] Modeling
studies of the Poti River have identified non-conformities with national water quality standards
(CONAMA Resolution n° 357/2005) for parameters such as thermotolerant coliforms,
Biochemical Oxygen Demand (BOD), and Dissolved Oxygen (DO).[10][12] The contamination
is influenced by seasonality, with cyanobacteria proliferation observed during the dry season.
[13]

Solid Waste Management

Teresina generates a substantial volume of urban solid waste (USW), posing a continuous
management challenge. The city's sanitary landfill receives approximately 40,000 tonnes of
waste per month.[14] While the current system is an improvement over the previous open-air
dump, challenges remain in fully implementing the National Solid Waste Policy, particularly
concerning recycling and resource recovery.[15][16] The system relies heavily on the work of
informal waste pickers for recycling, and financial resources for comprehensive management
are limited.[15]

Table 2: Monthly Solid Waste Received at Teresina Landfill (c. 2021)

Waste Type Average Tonnes per Month  Source
Household Waste (RDO) 17,240
Weed/Pruning Waste 7,000
Spillway Waste Removal 10,000
Residue Collection Point

2,276
Waste
Private Company Waste 1,200
Special Waste

] 150

(Feathers/Viscera)
Selective Collection 69
Total (Approximate) 37,935
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Air Quality

Available data indicates that the air quality in Teresina is moderately polluted, at times
exceeding the annual maximum limit recommended by the World Health Organization (WHO),
posing a long-term health risk. The Air Quality Index (AQI) can reach levels considered
unhealthy for sensitive groups, with pollutants of concern including Particulate Matter (PM2.5
and PM10) and Nitrogen Dioxide (NO2).[17][18] However, a consistent, publicly available
dataset of granular pollutant concentrations (e.g., in pg/m3) is needed for a more detailed
toxicological and public health risk assessment.

Table 3: Air Quality Pollutant Status (lllustrative)

Pollutant Status Health Implication Source

Irritates eyes, nose,
and respiratory
system; long-term
PM2.5 Unhealthy [17][18]
exposure aggravates
heart and lung

disease.

Inhalable particles that
PM10 Poor can affect respiratory [17]
health.

High levels increase
NO2 Fair the risk of respiratory [17]

problems.

Can aggravate
existing respiratory

03 (Ground-level) Fair diseases, cause throat [17]
irritation, headaches,

and chest pain.

Methodologies for Environmental Assessment
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The understanding of Teresina's environmental issues is based on several scientific
methodologies, which are detailed below as experimental protocols.

Protocol for Land Use and Surface Temperature
Analysis

This protocol describes the methodology used to evaluate the relationship between urban
sprawl and the Surface Urban Heat Island (SUHI) effect in the Teresina-Timon conurbation
area.

o Data Acquisition:

o Obtain Land Use and Land Cover (LULC) maps and Land Surface Temperature (LST)
data from remote sensing orbital products (e.g., Landsat, Sentinel-2).[3][4][5]

o Acquire population data from official census blocks.

o Gather data on the location and expansion of major infrastructure and housing programs
(e.q., 'My House My Life' program).[3][4]

o Data Processing and Analysis:

o LULC Classification: Classify satellite imagery into distinct categories (e.g., urban area,
green space, water bodies, bare soil) for multiple years to map the progression of urban
expansion.

o LST Calculation: Process thermal bands from satellite data to derive LST maps for the
study area across different time points.

o Land Consumption Per Capita (LCpC): Calculate LCpC by dividing the total urbanized
area by the resident population for each analysis year using the formula: LCpC =
Urban_Area / Population.[3]

o SUHI Estimation: Analyze LST maps to identify temperature variations between the urban
core, peripheral zones, and surrounding rural areas. The SUHI intensity is determined by
the temperature difference (AT) between urban and rural zones.[3]
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 Statistical and Spatial Analysis:

o Correlate the changes in LULC (specifically, the loss of green areas and increase in
impervious surfaces) with the changes in LST over the study period.

o Utilize descriptive metrics such as Moran's | statistic to assess the spatial autocorrelation
of urban development patterns.[3][4]

o Develop a Social Vulnerability Index by combining socio-economic data with exposure to
environmental hazards (e.g., high LST zones) to identify disproportionately affected
populations.[3][4]

Protocol for River Water Quality Modeling

This protocol outlines the methodology for modeling the water quality of the Poti River to
assess its self-purification capacity and the impact of pollution loads.

o Field Data Collection (Sampling):

o Establish multiple collection points along a significant stretch of the river (e.g., a 36.8 km
section) that encompasses areas upstream, within, and downstream of major urban
influence.[9][12]

o Conduct monthly or bimonthly sampling campaigns to capture seasonal variations (dry
and rainy seasons).[13]

o At each point, measure in-situ parameters (e.g., temperature, pH, dissolved oxygen).

o Collect water samples for laboratory analysis of key parameters, including Biochemical
Oxygen Demand (BOD), thermotolerant coliforms (TC), total phosphorus, and total solids.
[12][13]

o Collect phytoplankton samples for species identification and quantification, particularly for

cyanobacteria.[13]

o Laboratory Analysis:
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o Analyze collected water samples according to standardized methods (e.g., APHA
Standard Methods for the Examination of Water and Wastewater).[11]

o Quantify microcystin-LR toxin concentrations if cyanobacteria blooms are detected.[13]

o Mathematical Modeling:

o Utilize a water quality modeling platform, such as QUAL-UFMG, which is designed to
simulate river hydrodynamics and pollutant decay.[9][10][12]

o Input the river's geometric and hydraulic data into the model.

o Use the field data (BOD, DO, TC) to calibrate the model's decay coefficients (k-values)
until the model's output closely matches the observed river conditions. The Nash-Sutcliffe
efficiency coefficient is used to validate model performance, with values > 0.75 indicating a
good fit.[12]

e Scenario Simulation:

o Once calibrated, use the model to simulate different scenarios, such as the impact of
reduced sewage discharge or variations in river flow (e.g., minimum and maximum flow
conditions typical of the semiarid region).[10][12]

o Compare simulated water quality outcomes against regulatory standards (e.g., CONAMA
Resolution n° 357/2005) to inform water resource management strategies.[12]

Causal Pathways and Systemic Relationships

The environmental challenges in Teresina are not isolated but are part of a system of
interconnected cause-and-effect relationships. The following diagrams, rendered in DOT
language, visualize these logical pathways.

Urban Heat Island Effect Pathway

This diagram illustrates the causal chain leading from urban development patterns to public
health impacts associated with increased urban temperatures.
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Causal pathway of the Urban Heat Island effect in Teresina.

Water Pollution Experimental Workflow

This diagram outlines the workflow for assessing and modeling river pollution, from initial data

collection to management-oriented scenario analysis.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1222245?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Problem Identification

Low Sewage
Treatment Coverage

i

Untreated Effluent
Discharge

Data Collectign

Field Sampling
(Poti & Parnaiba Rivers)

Laboratory Analysis
(BOD, DO, Coliforms, Nutrients)

Model Setup
(QUAL-UFMG)

Model Calibration &
Validation

Scenario Simulation
(e.g., Flow Changes,
Pollution Reduction)

Outputs & Implications

Non-Compliance with
Water Quality Standards

Informing Water

Resource Management

Public Health Risks
(Waterborne Diseases)

Click to download full resolution via product page

Workflow for river water quality assessment in Teresina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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